![molecular formula C12H15N3 B1418492 6-Methyl-2-pyrrolidin-2-YL-1H-benzoimidazole CAS No. 885278-00-2](/img/structure/B1418492.png)
6-Methyl-2-pyrrolidin-2-YL-1H-benzoimidazole
Overview
Description
6-Methyl-2-pyrrolidin-2-yl-1H-benzoimidazole (6-M2PB) is an organic compound with a molecular formula of C10H10N2. It is an aromatic heterocyclic compound that belongs to the class of benzoimidazoles, a group of compounds with a wide range of applications in organic synthesis and scientific research. 6-M2PB is known for its anti-inflammatory, anti-fungal, and anti-bacterial properties, and is used in a variety of applications in the pharmaceutical and chemical industries.
Scientific Research Applications
Potential Anticancer Activity
Benzimidazole-based derivatives, including those structurally related to 6-Methyl-2-pyrrolidin-2-YL-1H-benzoimidazole, have shown potential anticancer activity. A study demonstrated that certain zinc complexes with benzimidazole-based ligands exhibited cytotoxic properties against various carcinoma cells, with significant interactions with calf thymus DNA and apoptosis induction in certain cell lines (Zhao et al., 2015).
Synthesis Techniques
Advancements in the synthesis of benzimidazole compounds, including microwave irradiation techniques, have been explored. This includes the synthesis of 2,4,6-Tris(1H-benzoimidazol-2-yl)pyridine, indicating the versatility of benzimidazole in various chemical reactions (Zi-yun, 2008).
Ethylene Oligomerization
Benzimidazole-based nickel complexes have been used in ethylene oligomerization, showing the utility of benzimidazole derivatives in catalytic processes (Chen et al., 2010).
Chemical Nuclease Activity
Studies on benzimidazole-based metal complexes have revealed their potential in chemical nuclease activity, impacting DNA interaction and offering insights into anticancer applications (Zhao et al., 2017).
Heparanase Inhibition
Benzimidazole derivatives have been identified as effective inhibitors of heparanase, an enzyme involved in tumor metastasis and angiogenesis. This highlights the potential of benzimidazole compounds in therapeutic applications (Xu et al., 2006).
Photoluminescence and Cytotoxicity
Certain benzimidazole-based complexes exhibit photoluminescent properties and cytotoxic activity against tumor cell lines, suggesting their use in bioimaging and cancer therapy (Zhao et al., 2016).
Anion Transport Properties
Benzimidazole derivatives have shown potential as transmembrane anion transporters, a property important in cellular processes and potential drug delivery systems (Peng et al., 2016).
Antimicrobial and Cytotoxic Activities
Compounds containing benzimidazole moieties have exhibited significant antimicrobial and cytotoxic activities, reinforcing their potential in pharmaceutical applications (Chen et al., 2014).
properties
IUPAC Name |
6-methyl-2-pyrrolidin-2-yl-1H-benzimidazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3/c1-8-4-5-9-11(7-8)15-12(14-9)10-3-2-6-13-10/h4-5,7,10,13H,2-3,6H2,1H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHTGLFGDGAUKFP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(N2)C3CCCN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20655950 | |
Record name | 6-Methyl-2-(pyrrolidin-2-yl)-1H-benzimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20655950 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
885278-00-2 | |
Record name | 6-Methyl-2-(2-pyrrolidinyl)-1H-benzimidazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=885278-00-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Methyl-2-(pyrrolidin-2-yl)-1H-benzimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20655950 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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